![molecular formula C20H25NO4 B6532817 4-({1,4-dioxa-8-azaspiro[4.5]decan-8-yl}methyl)-6-(propan-2-yl)-2H-chromen-2-one CAS No. 893355-94-7](/img/structure/B6532817.png)
4-({1,4-dioxa-8-azaspiro[4.5]decan-8-yl}methyl)-6-(propan-2-yl)-2H-chromen-2-one
Description
The compound is a complex organic molecule that contains a chromen-2-one group and a 1,4-dioxa-8-azaspiro[4.5]decane group . Chromen-2-one is a heterocyclic compound that is a derivative of chromene with a ketone functional group on the 2 position. 1,4-Dioxa-8-azaspiro[4.5]decane is a type of spiro compound that contains two oxygen atoms and one nitrogen atom .
Physical And Chemical Properties Analysis
The physical and chemical properties of 1,4-dioxa-8-azaspiro[4.5]decane are as follows: it appears as a clear colorless to yellowish liquid. It has a molecular weight of 143.18, a boiling point of 108-111 °C at 26 mm Hg, a density of 1.117 g/mL at 20 °C, and a refractive index of 1.4819 at 20°C .Safety and Hazards
properties
IUPAC Name |
4-(1,4-dioxa-8-azaspiro[4.5]decan-8-ylmethyl)-6-propan-2-ylchromen-2-one |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C20H25NO4/c1-14(2)15-3-4-18-17(11-15)16(12-19(22)25-18)13-21-7-5-20(6-8-21)23-9-10-24-20/h3-4,11-12,14H,5-10,13H2,1-2H3 |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
LJMTXRXGCSWWJO-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)C1=CC2=C(C=C1)OC(=O)C=C2CN3CCC4(CC3)OCCO4 |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C20H25NO4 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
343.4 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
4-(1,4-dioxa-8-azaspiro[4.5]dec-8-ylmethyl)-6-(propan-2-yl)-2H-chromen-2-one | |
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